Cas no 156311-85-2 (AOP;7-(Azabenzotriazol-1-yl)oxy Tris(dimethylamino)phosphonium Hexafluorophosphate)

AOP;7-(Azabenzotriazol-1-yl)oxy Tris(dimethylamino)phosphonium Hexafluorophosphate Properties

Names and Identifiers

• 7-Azabenzotriazol-1-yloxytris(dimethylamino)phosphonium hexafluorophosphate
• 7-Azabenzotriazol-1-yloxytris(dimethylamino)phosph
• AOP
• Tris(dimethylamino)(3H-1,2,3-triazolo[4,5-b]pyridin-3-yloxy)phosphorus hexafluorophosphate
• (7-Azabenzotriazol-1-yl)-N-oxy-tris(dimethyamino)phosphonium hexafluorosphate
• (7-Azabenzotriazol-1-yloxy)tris(dimethylamino)phosphonium Hexafluorophosphate
• ((3H-[1,2,3]Triazolo[4,5-b]pyridin-3-yl)oxy)tris-(dimethylamino)phosphonium hexafluorophosphate(V)
• AOP 7-Azabenzotriazol-1-yloxytris(dimethyamino) phosphonium hexafluorosphate
• 7-Aza-1H-benzotriazol-1-yloxytris(dimethylamino)phosphonium hexafluorophosphate
• Tris(dimethylamino)(3H-1,2,3-triazolo[4,5-b]pyridin-3-yloxy)phosphonium Hexafluorophosphate
• tris(dimethylamino)-(triazolo[4,5-b]pyridin-3-yloxy)phosphanium,hexafluorophosphate
• Tris(diMethylaMino)(3H-[1,2,3]triazolo[4...
• 7-Azabenzotriazol-1-yloxytris(dimethyamino) phosphonium hexafluorosphate
• AOP [7-(Azabenzotriazol-1-yl)oxy tris(dimethylamino)phosphonium hexafluorosphate]
• +Expand

• MDL： MFCD09263289
• InChIKey： RQBNNDQCKMIUQJ-UHFFFAOYSA-N
• Inchi： 1S/C11H21N7OP.F6P/c1-15(2)20(16(3)4,17(5)6)19-18-11-10(13-14-18)8-7-9-12-11;1-7(2,3,4,5)6/h7-9H,1-6H3;/q+1;-1
• SMILES： CN(C)[P+](N(C)C)(N(C)C)ON1C2=C(C=CC=N2)N=N1.F[P-](F)(F)(F)(F)F

Computed Properties

• Exact Mass: 443.11900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 5
• Heavy Atom Count: 27

Experimental Properties

• LogP: 3.99970
• PSA: 89.73000
• Melting Point: 172-174°C